3-[(3,4-dimethyl-2,6-dinitrophenyl)amino]pentan-2-ol, Mixture of diastereomers

• IUPAC Name: 3-(3,4-dimethyl-2,6-dinitroanilino)pentan-2-ol
• InChI: InChI=1S/C13H19N3O5/c1-5-10(9(4)17)14-12-11(15(18)19)6-7(2)8(3)13(12)16(20)21/h6,9-10,14,17H,5H2,1-4H3
• InChI Key: RDXISYZKTOBPEZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C)O)NC1=C(C=C(C(=C1[N+](=O)[O-])C)C)[N+](=O)[O-]
• Molecular Formula: C13H19N3O5
• DSSTOX Substance ID: DTXSID801021463
• Molecular Weight: 297.31 g/mol
• CAS RN: 127971-54-4

Description

The compound “3-[(3,4-dimethyl-2,6-dinitrophenyl)amino]pentan-2-ol, Mixture of diastereomers” is a chemical substance with the CAS number 127971-54-4. It is not intended for human or veterinary use and is available for research purposes.

Scientific Research Applications

Nickel(II) and Copper(II) Complexes

A study by Chattopadhyay et al. (2006) discusses the formation of nickel(II) and copper(II) complexes using tetradentate unsymmetrical Schiff base ligands derived from condensation reactions involving diamines and diketones, similar to components of the compound . This research is significant for understanding the coordination chemistry of nickel and copper and could have implications in catalysis and materials science Chattopadhyay et al., 2006.

New Boronates from 2,4-Pentanedione Derived Ligands

Sánchez et al. (2004) explored the synthesis of boronates from 2,4-pentanedione derived ligands, which share a functional group similarity with the compound . These compounds exhibit differences in reactivity compared to those derived from salicylaldehyde, indicating potential applications in the development of new materials and chemical reagents Sánchez et al., 2004.

Stereochemistry of Amino-Carbonyl Compounds

The study by Tramontini et al. (1973) on the stereochemistry of diastereomeric 1,3-amino-alcohols, including methods for determining absolute and relative configurations, is relevant for understanding the structural properties of compounds like the one . This research provides foundational knowledge for stereochemical analysis in organic synthesis Tramontini et al., 1973.

Schiff Base Organotin(IV) Complexes

A study by Basu Baul et al. (2009) on the synthesis, structural characterization, and cytotoxicity of amino acetate functionalized Schiff base organotin(IV) complexes highlights potential applications in medicinal chemistry, especially as anticancer drugs. This research demonstrates the use of similar functional groups for creating bioactive compounds Basu Baul et al., 2009.

Unsymmetrical Schiff Bases from 3,4-Diaminopyridine

Opozda et al. (2006) investigated the synthesis and characterisation of unsymmetrical Schiff bases derived from 3,4-diaminopyridine, leading to hydrogen-bonded dimers. This study could provide insights into the design of compounds with specific binding and structural properties for applications in coordination chemistry Opozda et al., 2006.